Cas no 138148-68-2 (DM1-SMe)

• Product Name: DM1-SMe
• CAS No: 138148-68-2
• MF: C₃₆H₅₀ClN₃O₁₀S₂
• MW: 784.37930727005
• MDL: MFCD28400100
• CID: 2359703
• Update Time: 2024-11-02

DM1-SMe Chemical and Physical Properties

Names and Identifiers

• N2-deacetyl-N2-[3-(methyldithio)-1-oxopropyl]maytansine
• DM1-SMe
• Maytansinoid DM1
• N2'-deacetyl-N2'-[3-(methyldithio)-1-oxopropyl]maytansine
• Mertansine

• MDL： MFCD28400100
• Inchi： 1S/C36H50ClN3O10S2/c1-20-11-10-12-27(47-8)36(45)19-26(48-34(44)38-36)21(2)32-35(4,50-32)28(49-33(43)22(3)39(5)29(41)13-14-52-51-9)18-30(42)40(6)24-16-23(15-20)17-25(46-7)31(24)37/h10-12,16-17,21-22,26-28,32,45H,13-15,18-19H2,1-9H3,(H,38,44)/b12-10-,20-11-/t21-,22+,26+,27-,28+,32+,35+,36+/m1/s1
• InChI Key： ZLUUPZXOPGORNG-UDXCHANISA-N
• SMILES： ClC1C(=CC2CC(C)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)([C@H](CC(N(C)C=1C=2)=O)OC([C@H](C)N(C(CCSSC)=O)C)=O)O4)OC(N3)=O)O)OC)OC |c:7,9|

Computed Properties

• Exact Mass: 783.26300

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
• PSA: 207.07000
• LogP: 5.30960

DM1-SMe Security Information

• Storage Condition：(BD766324)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams